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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Citronellyl formate is a naturally occurring ester found in the essential oils of plants such as

geranium.[1][2] It is recognized for its pleasant floral and fruity aroma, leading to its widespread

use in the fragrance and flavor industries.[2][3][4][5][6] While not currently established as a

specific biomarker for any disease, its nature as a volatile organic compound (VOC) makes it a

candidate for investigation in various biomedical and environmental studies. VOCs are actively

being explored as potential non-invasive markers for diagnosing and monitoring diseases, as

their profiles can change in response to metabolic or pathological processes.

These application notes provide a comprehensive overview of the physicochemical properties

of citronellyl formate, along with generalized protocols for its analysis as a VOC. The

provided methodologies can be adapted for targeted research to explore its potential as a

biomarker.

Physicochemical Properties of Citronellyl Formate
A thorough understanding of the physicochemical properties of a VOC is crucial for developing

appropriate analytical methods. Key properties of citronellyl formate are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₁H₂₀O₂ [1][7][8]

Molecular Weight 184.28 g/mol [1][9]

Appearance Colorless to pale yellow liquid [1]

Odor
Floral, rosy, fruity, with citrus

and green notes
[3][4][5][6]

Boiling Point 235°C (455°F) [1]

Flash Point 92°C (197.6°F) [1]

Vapor Pressure 0.03495 mmHg @ 23°C [1][8]

Log P 3.8 [1][8]

CAS Number 105-85-1 [1][7][10][8]

Theoretical Application as a VOC Marker
While no specific signaling pathway involving citronellyl formate as a biomarker has been

identified, a hypothetical scenario can be conceptualized. For instance, if a particular disease

state were to alter a metabolic pathway involving terpenoid biosynthesis (citronellyl formate is

a monoterpenoid derivative), its concentration in breath, sweat, or urine could be altered.[9]

This change could then be detected and correlated with the disease.
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Experimental Protocols
The following are generalized protocols for the collection and analysis of VOCs, which can be

adapted for the study of citronellyl formate.

Protocol 1: Collection of Volatile Organic Compounds
from Liquid Samples (e.g., Urine, Cell Culture Media)
Objective: To collect VOCs from a liquid matrix for subsequent analysis.

Materials:

40-mL clear glass vials with Teflon-lined septa.

Preservatives (if required, e.g., ascorbic acid for chlorinated water samples, though likely not

needed for biological samples).[11]

Hydrochloric acid (HCl) for pH adjustment and preservation (optional, depending on the

analyte and matrix).[11]
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Sample collection container.

Pipettes and pipette tips.

Nitrile gloves.

Cooler with ice packs.

Procedure:

Label the 40-mL vials with sample identification information.

If sampling from a continuous source, allow the source to run for approximately 5 minutes to

ensure a representative sample.[12]

Carefully fill the vial with the liquid sample, minimizing turbulence to reduce the loss of

volatile compounds.

If a preservative is required, it should be added to the vial prior to sample collection.[11] For

biological samples, this is often omitted to avoid interference with the analysis.

Fill the vial to the very top to create a positive meniscus, ensuring no headspace (air

bubbles) remains after capping.

Securely screw on the cap with the Teflon liner facing the sample.

Invert the vial and gently tap it to check for any air bubbles. If bubbles are present, uncap the

vial and add more sample.

Store the samples on ice in a cooler for transport to the laboratory.

Samples should be stored at ≤6°C and analyzed within 14 days.[12]

Protocol 2: Analysis of Volatile Organic Compounds by
Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To separate, identify, and quantify citronellyl formate and other VOCs from a

collected sample.
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Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Appropriate GC column (e.g., a non-polar or mid-polar column).

Helium carrier gas (high purity).

Thermal desorber or purge and trap system (for concentrating VOCs from air or water

samples, respectively).

Analytical standards of citronellyl formate.

Solvents for creating standard solutions (e.g., methanol or hexane).

Procedure:

Sample Preparation/Introduction:

Liquid Samples (Headspace Analysis): A known volume of the liquid sample is placed in a

headspace vial. The vial is heated to a specific temperature for a set time to allow VOCs to

partition into the headspace. A sample of the headspace gas is then injected into the GC.

Liquid Samples (Purge and Trap): An inert gas is bubbled through the liquid sample,

stripping the VOCs. The VOCs are then trapped on a sorbent material. The trap is

subsequently heated, and the desorbed VOCs are introduced into the GC.

Air Samples: VOCs collected on sorbent tubes are thermally desorbed directly into the GC

inlet.[13]

Gas Chromatography:

Set the GC oven temperature program to achieve optimal separation of the target

analytes. A typical program might start at a low temperature (e.g., 40°C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 250°C).

The carrier gas flow rate should be optimized for the column being used.
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Mass Spectrometry:

The mass spectrometer should be operated in electron ionization (EI) mode.

Data can be acquired in full scan mode to identify all detectable compounds or in selected

ion monitoring (SIM) mode for targeted quantification of specific compounds like

citronellyl formate.

Data Analysis:

Identify citronellyl formate by comparing its retention time and mass spectrum to that of

a pure standard.

Quantify the concentration of citronellyl formate by creating a calibration curve from the

analysis of standard solutions of known concentrations.
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Conclusion
Citronellyl formate, while primarily known for its use in fragrances, possesses the

characteristics of a volatile organic compound that could potentially serve as a biomarker. The

protocols and information provided here offer a foundational framework for researchers and

scientists to begin investigating the role of citronellyl formate and other VOCs in various

biological systems. Further research is necessary to establish any definitive link between

citronellyl formate and specific physiological or pathological states. The development of

standardized analytical methods, as outlined, is a critical first step in this exploratory process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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